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Abstract
Methyl dihydrogen phosphate (CH₅O₄P), a monoalkyl phosphate ester, serves as a crucial

intermediate and building block in various chemical and biological processes. This technical

guide provides a comprehensive overview of its chemical formula, physical and chemical

properties, synthesis methodologies, and spectral characterization. Detailed experimental

protocols for its synthesis and purification are outlined, alongside an analysis of its

spectroscopic data. Furthermore, this document explores the current understanding of its

biological role, particularly as a metabolite. All quantitative data is presented in structured

tables for clarity and comparative analysis, and key experimental workflows are visualized

using Graphviz diagrams to facilitate understanding.

Introduction
Methyl dihydrogen phosphate, also known as monomethyl phosphate, is the simplest

monoalkyl ester of phosphoric acid. Its structure, featuring a methyl group attached to a

phosphate moiety, imparts unique chemical characteristics that make it a subject of interest in

organic synthesis, biochemistry, and materials science.[1][2] This guide aims to consolidate the
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available technical information on methyl dihydrogen phosphate to serve as a valuable

resource for professionals in research and drug development.

Chemical Formula and Properties
The chemical and physical properties of methyl dihydrogen phosphate are summarized in

the tables below, providing a comprehensive dataset for reference.

Identification and Formula
Identifier Value

Chemical Name Methyl dihydrogen phosphate

Synonyms
Monomethyl phosphate, O-Methyl phosphate,

Methylphosphoric acid

CAS Number 812-00-0

Molecular Formula CH₅O₄P

Molecular Weight 112.02 g/mol [3]

Canonical SMILES COP(=O)(O)O

InChI
InChI=1S/CH5O4P/c1-5-6(2,3)4/h1H3,

(H2,2,3,4)

InChIKey CAAULPUQFIIOTL-UHFFFAOYSA-N

Physical and Chemical Properties
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Property Value Reference

Appearance Clear, very light amber liquid [3]

Boiling Point 250.1 ± 23.0 °C (Predicted) [4]

Density 1.587 ± 0.06 g/cm³ (Predicted) [4]

Water Solubility ≥ 100 mg/mL at 70 °F [3][4]

pKa 1.81 ± 0.10 (Predicted) [4]

Flash Point > 220 °F [3]

XLogP3 -1.6 [4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 1 [4]

Experimental Protocols
Several methods have been described for the synthesis of mono-alkyl phosphates. The

following sections detail the most common experimental approaches for the preparation of

methyl dihydrogen phosphate.

Synthesis from Phosphorus Pentoxide and Methanol
This method involves the direct reaction of phosphorus pentoxide with methanol. The reaction

is highly exothermic and typically yields a mixture of mono-, di-, and trimethyl phosphates.

Controlling the stoichiometry and reaction conditions is crucial to maximize the yield of the

desired monomethyl phosphate.

Protocol:

A reaction vessel equipped with a stirrer, thermometer, and a dropping funnel is charged with

a suspension of phosphorus pentoxide (P₂O₅) in a suitable inert solvent (e.g.,

dichloromethane).
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The suspension is cooled to 0-5 °C in an ice bath.

Methanol, diluted in the same solvent, is added dropwise to the cooled suspension with

vigorous stirring. The rate of addition should be controlled to maintain the reaction

temperature below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours.

The reaction is quenched by the slow addition of water, which hydrolyzes any remaining

phosphorus pentoxide and polyphosphoric acids.

The resulting mixture is then subjected to a purification process to isolate the methyl
dihydrogen phosphate.

Purification:

Purification of methyl dihydrogen phosphate from the reaction mixture can be challenging

due to the presence of other phosphate esters and phosphoric acid.[5]

Extraction: The crude product can be extracted with an organic solvent like ether to separate

it from inorganic acids.[5]

Aqueous Extraction of Salts: The monoalkyl phosphate can be converted to its water-soluble

disodium salt by treatment with sodium hydroxide to a pH of about 12. This aqueous solution

is then separated from the organic phase containing unreacted alcohol and other esters. The

pH of the aqueous phase is then adjusted to about 0.5 with hydrochloric acid to regenerate

the monoalkyl dihydrogen phosphate, which can then be recovered by extraction with ether.

[5]

Crystallization or Chromatography: Further purification can be achieved by crystallization or

column chromatography.[1]
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Figure 1: Workflow for the synthesis of methyl dihydrogen phosphate from P₂O₅ and

methanol.

Synthesis from Phosphorus Oxychloride and Methanol
This method involves the phosphorylation of methanol using phosphorus oxychloride (POCl₃),

followed by hydrolysis of the resulting dichlorophosphate intermediate. This approach can offer

better control over the reaction.

Protocol:

Phosphorus oxychloride is dissolved in an inert solvent and cooled to a low temperature

(e.g., -10 to 0 °C).

A solution of methanol and a non-nucleophilic base (e.g., triethylamine or pyridine) in the

same solvent is added dropwise. The base is necessary to neutralize the HCl produced

during the reaction.

The reaction mixture is stirred at a low temperature for a specified period.

The reaction is then carefully hydrolyzed by the addition of water or an aqueous acid solution

to convert the intermediate methyl dichlorophosphate to methyl dihydrogen phosphate.

The product is then purified using similar methods as described in section 3.1.
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Figure 2: Workflow for the synthesis of methyl dihydrogen phosphate from POCl₃ and

methanol.

Spectral Characterization
The identification and characterization of methyl dihydrogen phosphate are performed using

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of methyl dihydrogen
phosphate.

³¹P NMR: As a phosphorus-containing compound, ³¹P NMR is particularly informative. The

chemical shift of the phosphorus nucleus is sensitive to its chemical environment. For

monoalkyl phosphates, the ³¹P chemical shift is expected to be in a specific range, which

helps in its identification and in assessing the purity of the sample.[6][7] The spectrum is

typically a singlet when proton-decoupled.

¹H NMR: The proton NMR spectrum would show a signal for the methyl protons, which would

be coupled to the phosphorus nucleus, resulting in a doublet. The integration of this signal

would correspond to three protons. The hydroxyl protons of the phosphate group may

appear as a broad singlet, and their chemical shift can be concentration and solvent-

dependent.

¹³C NMR: The carbon-13 NMR spectrum would exhibit a single resonance for the methyl

carbon. This signal would also show coupling to the phosphorus nucleus.[8]
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Table of Expected NMR Data:

Nucleus
Expected Chemical
Shift (ppm)

Multiplicity Coupling Constant

³¹P ~0-5 Singlet (¹H decoupled) -

¹H (CH₃) ~3.5-4.0 Doublet JP-H ≈ 10-12 Hz

¹H (OH) Variable Broad Singlet -

¹³C (CH₃) ~50-55 Doublet JP-C ≈ 5-8 Hz

Note: The exact chemical shifts and coupling constants can vary depending on the solvent,

concentration, and pH.

Vibrational Spectroscopy (IR and Raman)
Infrared (IR) and Raman spectroscopy provide information about the vibrational modes of the

molecule, confirming the presence of specific functional groups.

P=O stretching: A strong absorption band is expected in the IR spectrum around 1200-1300

cm⁻¹.

P-O-C stretching: Bands corresponding to the P-O-C asymmetric and symmetric stretching

vibrations are expected in the region of 1000-1100 cm⁻¹ and 750-850 cm⁻¹, respectively.

O-H stretching: A broad absorption band due to the P-OH groups is expected in the region of

2500-3300 cm⁻¹.

C-H stretching: Absorptions corresponding to the methyl C-H stretching will be observed

around 2800-3000 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. For methyl dihydrogen phosphate, the molecular ion peak [M]⁺ would be

observed at m/z 112. GC-MS data for a trimethylsilyl (TMS) derivative of methyl dihydrogen
phosphate is available in public databases.[8][9]
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Biological Role and Signaling Pathways
Methyl dihydrogen phosphate is recognized as a metabolite in various organisms, including

Drosophila melanogaster and certain plants.[3] It is classified as a phosphoantigen, suggesting

a potential role in immunology.[8]

While it is known to be involved in general phosphate metabolism, its specific role in distinct

signaling pathways is not yet well-defined. It can act as a phosphorylating agent in biochemical

contexts, transferring its phosphate group to other molecules, which is a fundamental process

in signal transduction and energy transfer.[8] However, at present, there are no well-

characterized signaling pathways where methyl dihydrogen phosphate is a primary signaling

molecule. Its presence as a metabolite suggests it is likely an intermediate in broader metabolic

networks rather than a key regulator of a specific pathway. Further research is needed to

elucidate its precise biological functions.

Safety and Handling
Methyl dihydrogen phosphate is a corrosive substance.[3] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. It should be used in a well-ventilated area. For detailed safety information, refer to

the Safety Data Sheet (SDS).

Conclusion
This technical guide has provided a detailed overview of the chemical formula, properties,

synthesis, and characterization of methyl dihydrogen phosphate. The presented

experimental protocols and spectroscopic data serve as a valuable resource for researchers

and professionals in drug development and related fields. While the fundamental chemical

aspects of this compound are relatively well-understood, its specific biological roles and

involvement in signaling pathways remain an area for future investigation. The methodologies

and data compiled herein are intended to support and facilitate further research into this

important organophosphate compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://patents.google.com/patent/US4115483A/en
https://patents.google.com/patent/US4115483A/en
https://www.hmdb.ca/metabolites/HMDB0061711
https://pubchem.ncbi.nlm.nih.gov/compound/Monomethyl-phosphate
https://www.guidechem.com/encyclopedia/methyl-dihydrogen-phosphate-dic375475.html
https://patents.google.com/patent/US3146255A/en
https://patents.google.com/patent/US3146255A/en
https://www.researchgate.net/figure/P-NMR-chemical-shift-ranges-on-the-ppm-scale-and-chemical-structures-of-common-P_fig1_26432224
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/p.html
https://www.evitachem.com/product/evt-1587262
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/paper/AI10382-GC-MS-Food-Safety-Analysis.pdf
https://www.benchchem.com/product/b1219543#methyl-dihydrogen-phosphate-chemical-formula-and-properties
https://www.benchchem.com/product/b1219543#methyl-dihydrogen-phosphate-chemical-formula-and-properties
https://www.benchchem.com/product/b1219543#methyl-dihydrogen-phosphate-chemical-formula-and-properties
https://www.benchchem.com/product/b1219543#methyl-dihydrogen-phosphate-chemical-formula-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

